7-Fluoro-2-(2-morpholinoethyl)-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned is a complex organic molecule. It contains several functional groups including a fluoro group, a morpholinoethyl group, a thiophenyl group, and a dihydrochromenopyrroledione group. These groups could potentially give the compound interesting chemical and physical properties .
Scientific Research Applications
Synthesis and Biological Activity
A novel series of derivatives, including structures similar to 7-Fluoro-2-(2-morpholinoethyl)-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, has been synthesized and evaluated for various biological activities. For instance, derivatives have been prepared to exhibit significant larvicidal activity against third instar larvae, demonstrating the potential of such compounds in developing pest control agents. These compounds were characterized using spectral NMR, ESI-MS, and analytical data, highlighting the role of substituents such as fluorine in enhancing biological activity (Gorle et al., 2016).
Electron Transport and Solar Cell Efficiency
The use of fluoro-substituted derivatives, akin to the compound , in materials science, especially in the fabrication of polymer solar cells, has shown promising results. A novel n-type conjugated polyelectrolyte incorporating thiophen-2-yl groups has been synthesized for use as an electron transport layer in inverted polymer solar cells. This development is crucial for enhancing the power conversion efficiency of solar cells, illustrating the compound's relevance in renewable energy technologies (Hu et al., 2015).
Electrochromic Applications
Compounds containing thiophen-2-yl groups have been developed for electrochromic applications, where they exhibit reversible color changes. This feature is particularly beneficial for the development of smart windows and displays. The innovative use of such electrochromic materials can lead to advancements in energy efficiency and user interface technology (Cho et al., 2015).
Organic Light Emitting Diodes (OLEDs)
Fluoro-substituted indole derivatives, similar to the compound of interest, have been synthesized and evaluated for their potential in organic light-emitting diode applications. These compounds exhibit strong red emission and are considered promising materials for developing high-efficiency OLEDs, which are critical for next-generation display and lighting technologies (Luo et al., 2015).
Non-Linear Optical Materials
The development of novel push-pull chromophores, incorporating thiophen-2-yl and morpholine groups, has been explored for their non-linear optical properties. These materials demonstrate significant potential for applications in optical data storage, communication, and information processing, showcasing the versatility of fluoro-substituted compounds in advanced technology sectors (Thorat & Sekar, 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
7-fluoro-2-(2-morpholin-4-ylethyl)-1-thiophen-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O4S/c22-13-3-4-15-14(12-13)19(25)17-18(16-2-1-11-29-16)24(21(26)20(17)28-15)6-5-23-7-9-27-10-8-23/h1-4,11-12,18H,5-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSUPISLZZAHFAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=CS5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.